Cas no 917610-03-8 (Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester)
917610-03-8 structure
Product Name:Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester
CAS No:917610-03-8
MF:C14H27N3O2
MW:269.383083581924
CID:785597
PubChem ID:90478024
Update Time:2025-04-19
Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester
- N-[1-(3-AZETIDINYL)-4-PIPERIDINYL]-N-METHYL-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER
- 917610-03-8
- F78397
- TERT-BUTYL (1-(AZETIDIN-3-YL)PIPERIDIN-4-YL)(METHYL)CARBAMATE
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- Inchi: 1S/C14H27N3O2/c1-14(2,3)19-13(18)16(4)11-5-7-17(8-6-11)12-9-15-10-12/h11-12,15H,5-10H2,1-4H3
- InChI Key: UGQCSTQDTAYZFV-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N(C)C1CCN(CC1)C1CNC1)=O
Computed Properties
- Exact Mass: 269.21032711g/mol
- Monoisotopic Mass: 269.21032711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.8Ų
Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
917610-03-8 (Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester) Related Products
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